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Compound of Interest

Compound Name: Ethyl cyclohexylideneacetate

Cat. No.: B131199

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Ethyl cyclohexylideneacetate. It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices and build confidence in chemical handling.

Chemical Properties and Hazards

Ethyl cyclohexylideneacetate is a combustible liquid that can cause skin, eye, and respiratory
irritation.[1][2][3] It is harmful if swallowed.[1] Adherence to proper safety protocols is crucial to
minimize risks associated with its handling.

Physical and Chemical Properties

Property Value

Molecular Formula C10H1602[1][4]

Molecular Weight 168.23 g/mol [1][4]

Appearance Clear, colorless to light yellow liquid[4][5][6]
Boiling Point 48-49 °C at 0.02 mmHg[7][8]

Refractive Index 1.4770-1.4810 @ 20°C[5]

GHS Hazard Information
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Hazard Class Category Hazard Statement
o H302: Harmful if swallowed[1]
Acute Toxicity, Oral 4
[3]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye oA
Irritation

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity,

Single Exposure

H335: May cause respiratory

irritation[1]

Occupational Exposure Limits for Ethyl cyclohexylideneacetate have not been established by

OSHA or ACGIH.[2]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) approved standards.[9]

e Hand Protection: Wear chemical-resistant, impervious gloves (e.g., nitrile rubber) that have

been inspected prior to use.[9]

o Skin and Body Protection: Wear a lab coat, and in cases of potential splashing, wear

fire/flame resistant and impervious clothing.[9]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate organic vapor cartridge.[9]

PPE Donning and Doffing Procedure
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Doffing (Taking Off) PPE

3. Hand Hygiene 4. Eye ProtectionHS. MasklRespirator)—> 6. Hand Hygiene

Donning (Putting On) PPE

(1. Hand Hygiene)—»(z. GownHQ. Mask/Respirator)—»(4. Eye Protection

Click to download full resolution via product page

Caption: Sequential process for correctly donning and doffing Personal Protective Equipment.

Laboratory Handling Protocol

1.

Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.[9]
Locate the nearest emergency eyewash station and safety shower.
Have a chemical spill kit readily available.

Inspect all PPE for integrity before use.

. Handling:

Avoid contact with skin, eyes, and clothing.[2]

Avoid inhalation of vapors.

Use non-sparking tools to prevent ignition.[9]

Keep the container tightly closed when not in use.

Ground and bond containers and receiving equipment when transferring the substance.

. Storage:

Store in a cool, dry, and well-ventilated area.[9]
Keep away from heat, sparks, open flames, and hot surfaces.[9]
Store separately from incompatible materials such as oxidizing agents.
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4. Disposal:

» Dispose of waste in accordance with local, regional, and national regulations.[8]
o Chemical waste generators must determine if the discarded chemical is classified as
hazardous waste.[2]

Emergency Procedures

First Aid Measures

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation o o ) ] )
artificial respiration and seek immediate medical

attention.[10]

Immediately remove contaminated clothing.
) Wash the affected area with soap and plenty of
Skin Contact ] o
water. Seek medical attention if irritation

persists.[10]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and
Eye Contact ) o

easy to do. Continue rinsing and consult a

doctor.[10]

Do NOT induce vomiting. Rinse mouth with
_ water. Never give anything by mouth to an
Ingestion _ _
unconscious person. Call a poison control

center or doctor immediately.[10]

Spill Response Plan

In the event of a spill, follow these steps to ensure a safe and effective cleanup.
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Alert personnel in the area
and evacuate if necessary

Assess the spill size
and associated hazards

(Don appropriate PPE)

Ensure adequate ventilation
(use fume hood)

(Remove all sources of ignition)

Contain the spill with
inert absorbent material

'

Collect absorbed material with
non-sparking tools into a
suitable container

'

Decontaminate the spill area
with soap and water

!

Dispose of waste in
accordance with regulations

Restock spill kit
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Caption: Step-by-step workflow for responding to a chemical spill of Ethyl
cyclohexylideneacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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